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Compound of Interest

Compound Name: 3-(Dimethylamino)benzoic acid

Cat. No.: B154052 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 3-(Dimethylamino)benzoic acid,

a versatile benzoic acid derivative. It covers its chemical and physical properties, synthesis

methodologies, and notable applications in various scientific fields.

Structural Formula and Chemical Identity
3-(Dimethylamino)benzoic acid, also known as N,N-Dimethyl-m-aminobenzoic acid, is an

organic compound with the chemical formula C₉H₁₁NO₂.[1][2] Its structure consists of a benzoic

acid core substituted with a dimethylamino group at the meta-position.

SMILES:CN(C)c1cccc(c1)C(=O)O[3][4]

InChI Key:NEGFNJRAUMCZMY-UHFFFAOYSA-N[3][4][5]

Physicochemical Properties
Quantitative data for 3-(Dimethylamino)benzoic acid are summarized in the table below for

easy reference and comparison.
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Property Value Source(s)

Molecular Weight 165.19 g/mol [1][4][5]

Melting Point 148-150 °C [4][6][7]

Appearance
Light yellow to yellow-beige

crystalline powder
[6][8]

Solubility
Soluble in methanol (50

mg/mL); Insoluble in water
[6][8][9]

Density ~1.16 - 1.27 g/cm³ (estimate) [8][9]

pKa
(Data not readily available in

search results)

LogP 1.6 [5]

Synthesis of 3-(Dimethylamino)benzoic Acid
The manufacturing of 3-(Dimethylamino)benzoic acid can be achieved through several

synthetic routes. A prominent method is the reductive alkylation of 3-aminobenzoic acid or the

in-situ reduction of 3-nitrobenzoic acid followed by methylation.[10][11]

Experimental Protocol: Reductive Methylation of 3-
Nitrobenzoic Acid
This protocol outlines a common two-step synthesis process starting from 3-nitrobenzoic acid.

[12]

Materials:

3-nitrobenzoic acid

Methanol

Tetrahydrofuran

5% Palladium on carbon (Pd/C) catalyst
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37% Formaldehyde aqueous solution

Hydrogen gas

250 mL three-neck flask

Constant pressure dropping funnel

Stirring apparatus

Heating mantle

Filtration apparatus

Rotary evaporator

Procedure:

Reaction Setup: In a 250 mL three-neck flask, combine 95 mL of methanol and 3 mL of

tetrahydrofuran.

Add 16.7 g of 3-nitrobenzoic acid and 0.2 g of 5% palladium on carbon catalyst to the flask.

Install a constant pressure dropping funnel containing 15.2 mL of 37% formaldehyde

aqueous solution.

Hydrogenation (Step 1): Purge the reaction system with hydrogen gas to replace the air.

Heat the mixture to 64 °C and stir. Continue the reaction until the uptake of hydrogen

ceases, indicating the reduction of the nitro group to an amino group.

Reductive Methylation (Step 2): Slowly add the formaldehyde solution from the dropping

funnel to the reaction mixture while maintaining the hydrogen atmosphere.

Continue the reaction until hydrogen uptake ceases again, signifying the methylation of the

amino group.
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Work-up: After the reaction is complete, stop stirring and filter the mixture to recover the

palladium catalyst.

Concentrate the filtrate using a rotary evaporator to precipitate the product, 3-
(Dimethylamino)benzoic acid.

Purification: Collect the precipitate by filtration, wash with a small amount of cold water, and

dry at 100 °C.

This process typically yields approximately 15.3 g (93%) of 3-(Dimethylamino)benzoic acid.

[6] The recovered catalyst can be washed and reused.[6]

Synthesis Workflow
The following diagram illustrates the key steps in the synthesis of 3-(Dimethylamino)benzoic
acid from 3-nitrobenzoic acid.
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Caption: Synthesis workflow of 3-(Dimethylamino)benzoic acid.

Applications in Research and Industry
3-(Dimethylamino)benzoic acid serves as a valuable intermediate and reagent in various

applications:

Dye Manufacturing: It is a key intermediate in the synthesis of Crystal Violet Lactone, a

dyestuff used in pressure- and heat-sensitive recording systems.[10][11]
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Biochemical Assays: This compound is utilized in colorimetric assays to quantify the activity

of enzymes such as peroxidase and manganese peroxidase.[6][7][13] It has also been used

in methods to analyze glucose content from starch and soluble sugar extractions.[6][7]

Organic Synthesis: As a benzoic acid derivative, it is a building block in the synthesis of more

complex organic molecules.[1] While the provided search results do not detail its direct use

in FDA-approved drugs, the dimethylamino pharmacophore is present in a variety of

pharmaceuticals.[14] Further research could explore its potential as a precursor or fragment

in drug discovery programs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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